N-(3,4-dichlorophenyl)-3-(morpholinomethyl)-1,4-thiazepane-4-carboxamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-(morpholin-4-ylmethyl)-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C17H23Cl2N3O2S/c18-15-3-2-13(10-16(15)19)20-17(23)22-4-1-9-25-12-14(22)11-21-5-7-24-8-6-21/h2-3,10,14H,1,4-9,11-12H2,(H,20,23)
• InChI Key: HIRVRZAGIPSHNV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CSC1)CN2CCOCC2)C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H23Cl2N3O2S
• Molecular Weight: 404.4 g/mol

Description

N-(3,4-dichlorophenyl)-3-(morpholinomethyl)-1,4-thiazepane-4-carboxamide, also known as DMTC, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. DMTC belongs to the class of thiazepine derivatives and has been found to exhibit a range of biological activities, including antitumor, antiviral, and antifungal properties.

Scientific Research Applications

Scientific Research Applications

Antimicrobial Agents

• Studies on related compounds have shown potential in antimicrobial applications. For example, carboxamide derivatives have been evaluated for in vitro antibacterial and antifungal activities against a range of pathogens, showing promise as antimicrobial agents due to their structural properties and interactions with bacterial and fungal cells (Desai, Dodiya, & Shihora, 2011).

Antiobesity Activity

• Derivatives of similar compounds have been synthesized and evaluated for their antiobesity activity, demonstrating significant body weight reduction in animal models. This is attributed to their antagonistic activity towards specific receptors, hinting at potential applications in developing treatments for obesity (Srivastava et al., 2007).

Corrosion Inhibition

• Carboxamide derivatives have also been researched for their application in corrosion inhibition, particularly for protecting mild steel in acidic environments. Studies show these compounds effectively inhibit corrosion, likely through the formation of protective films on metal surfaces (Nnaji et al., 2017).

Antitumor Activity

• Certain morpholine-based compounds have been synthesized and tested for their antitumor activities, indicating a potential role in developing new anticancer drugs. These compounds have shown distinct inhibitory capacities against cancer cell proliferation (Ji et al., 2018).

Anti-inflammatory Effects

• Research on compounds with similar chemical structures has explored their anti-inflammatory effects. Preliminary studies indicate that these compounds can inhibit inflammation in animal models, suggesting possible applications in developing anti-inflammatory medications (Torres et al., 1999).